Cas no 893301-86-5 (1-(4-chlorophenyl)methyl-4-hydroxy-N-(2-methoxyphenyl)-2,2-dioxo-1H-2lambda6,1-benzothiazine-3-carboxamide)

• Product Name: 1-(4-chlorophenyl)methyl-4-hydroxy-N-(2-methoxyphenyl)-2,2-dioxo-1H-2lambda6,1-benzothiazine-3-carboxamide
• CAS No: 893301-86-5
• MF: C₂₃H₁₉ClN₂O₅S
• MW: 470.925363779068
• CID: 6094285
• PubChem ID: 54690088
• Update Time: 2023-12-13

1-(4-chlorophenyl)methyl-4-hydroxy-N-(2-methoxyphenyl)-2,2-dioxo-1H-2lambda6,1-benzothiazine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-(4-chlorophenyl)methyl-4-hydroxy-N-(2-methoxyphenyl)-2,2-dioxo-1H-2lambda6,1-benzothiazine-3-carboxamide
• 1-[(4-chlorophenyl)methyl]-4-hydroxy-N-(2-methoxyphenyl)-2,2-dioxo-2$l^{6},1-benzothiazine-3-carboxamide
• 1-(4-chlorobenzyl)-4-hydroxy-N-(2-methoxyphenyl)-1H-benzo[c][1,2]thiazine-3-carboxamide 2,2-dioxide
• 1-[(4-chlorophenyl)methyl]-4-hydroxy-N-(2-methoxyphenyl)-2,2-dioxo-1H-2lambda6,1-benzothiazine-3-carboxamide
• 893301-86-5
• AKOS001928468
• 1-(4-chlorobenzyl)-4-hydroxy-N-(2-methoxyphenyl)-1H-2,1-benzothiazine-3-carboxamide 2,2-dioxide
• HMS3474B13
• 1-[(4-chlorophenyl)methyl]-4-hydroxy-N-(2-methoxyphenyl)-2,2-dioxo-2lambda6,1-benzothiazine-3-carboxamide
• F1603-0376

• Inchi： 1S/C23H19ClN2O5S/c1-31-20-9-5-3-7-18(20)25-23(28)22-21(27)17-6-2-4-8-19(17)26(32(22,29)30)14-15-10-12-16(24)13-11-15/h2-13,27H,14H2,1H3,(H,25,28)
• InChI Key： LNXZCUQZLDPGQS-UHFFFAOYSA-N
• SMILES： ClC1C([H])=C([H])C(=C([H])C=1[H])C([H])([H])N1C2=C([H])C([H])=C([H])C([H])=C2C(=C(C(N([H])C2=C([H])C([H])=C([H])C([H])=C2OC([H])([H])[H])=O)S1(=O)=O)O[H]

Computed Properties

• Exact Mass: 470.0703206g/mol
• Monoisotopic Mass: 470.0703206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 5
• Complexity: 819
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 104Ų